![molecular formula C16H18N2O B5529163 (1,3-diphenyl-2-imidazolidinyl)methanol](/img/structure/B5529163.png)
(1,3-diphenyl-2-imidazolidinyl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
- "(1,3-diphenyl-2-imidazolidinyl)methanol" belongs to the class of imidazole derivatives, which are significant due to their varied applications in chemical reactions and molecular structure studies.
Synthesis Analysis
- Imidazole derivatives, like "(1,3-diphenyl-2-imidazolidinyl)methanol", can be synthesized through reactions involving carbonyl compounds with lithio-imidazole or acyl-imidazoles with organometallic reagents or sodium borohydride (Ohta, Hayakawa, Nishimura, & Okamoto, 1987).
Molecular Structure Analysis
- The molecular structure of related compounds involves crystallization in specific systems, indicating a stable molecular configuration (Naveen et al., 2015).
Chemical Reactions and Properties
- Imidazole derivatives participate in various chemical reactions, including asymmetric additions and catalytic transformations (Arai, Tsuchiya, & Matsumura, 2015).
- These compounds exhibit photochemical properties, like increased fluorescence in polar solvents like methanol (Lin, Rivett, & Wilshire, 1977).
Physical Properties Analysis
- The crystal and molecular structure studies provide insights into the physical properties of similar compounds, highlighting aspects like conformation and hydrogen bonding patterns (Naveen et al., 2015).
Future Directions
Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance . This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications .
properties
IUPAC Name |
(1,3-diphenylimidazolidin-2-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c19-13-16-17(14-7-3-1-4-8-14)11-12-18(16)15-9-5-2-6-10-15/h1-10,16,19H,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIISASVOMBLSCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(N1C2=CC=CC=C2)CO)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1,3-Diphenylimidazolidin-2-yl)methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.